Cas no 10061-01-5 (cis-1,3-DICHLOROPROPENE)

• Product Name: cis-1,3-DICHLOROPROPENE
• CAS No: 10061-01-5
• MF: C₃H₄Cl₂
• MW: 110.96985912323
• MDL: MFCD00062949
• CID: 48356
• PubChem ID: 87569189
• Update Time: 2025-10-11

cis-1,3-DICHLOROPROPENE Chemical and Physical Properties

Names and Identifiers

• CIS-1,3-DICHLOROPROPENE
• cis-1,3-dichloropropene neat*standard for epa
• (1Z)-1,3-Dichloro-1-propene
• (z)-1,3-dichloro-1-propene
• (Z)-1,3-Dichloropropene
• 3-dichloro-(z)-1-propen
• 3-dichloro-(z)-propen
• cis-1,3-dichloropropenesingle*componentstandard
• cis-1,3-Dichloropropylene
• cis-dcp
• cis-1,3-Dichloropropene Standard
• cis-1,3-Dichloropropene Solution
• 1,3-dichloro-1-propene
• 1,3-dichloro-propene
• cis & trans 1,3-Dichloropropylene
• cis-1,3-dichloro-1-propene
• trans-1,3-dichloropropene
• Z-1,3-dichloropropene
• cis-3-Chloroallyl Chloride
• 1-Propene, 1,3-dichloro-, (Z)-
• (1Z)-1,3-dichloroprop-1-ene
• Propene, 1,3-dichloro-, (Z)-
• 1,3-Dichloropropene, cis-
• (Z)-Dichloropropene
• 411B9UAH6H
• (Z)-1,3-dichloroprop-1-ene
• UOORRWUZONOOLO-UPHRSURJSA-N
• .gamma.-Chloroa
• UNII-411B9UAH6H
• (1Z)-1,3-Dichloropropene
• (Z)-1,3-bis(chloranyl)prop-1-ene
• 1,3-Dichloro-1-propene (Z)
• DTXCID9012305
• 1,3-DICHLOROPROPENE, (Z)-
• S0637
• EC 233-195-8
• MFCD00062949
• C06610
• cis-1,3-Dichloropropene, vial of 1 g, analytical standard
• CHEBI:18809
• 1,3-DICHLOROPROPENE (Z)-FORM [MI]
• cis-1,3-Dichloropropene, analytical standard
• EINECS 233-195-8
• NSC6202
• WLN: G2U1G
• cis-1,3-Dichloropropene, 97%
• NSC-6202
• BOC-D-PHENYLALANINE4-NITROPHENYLESTER
• BRN 1719557
• 1-PROPENE,1,3-DICHLORO-,(Z)-(9 CI)
• PROPENE,1,3-DICHLORO-,(Z)-
• D78377
• 1-Propene, 1,3-dichloro-, (1Z)-
• CIS-TELONE
• 10061-01-5
• .gamma.-Chloroallyl chloride
• (1Z)-1,3-Dichloro-1-propene #
• 1,3-DICHLOROPROPENE, (1Z)-
• NCGC00357276-01
• Q27109091
• W-108952
• cis-1,3-dichloro-propene
• ?CIS-1,3-DICHLOROPROPENE
• Tox21_303973
• .alpha.,.gamma.-Dichloropropylene
• A800242
• DTXSID1032305
• HSDB 1503
• CAS-10061-01-5
• .alpha.-Chloroallyl chloride
• NS00082534
• SCHEMBL115639
• D2792
• CCRIS 227
• bmse000718
• BS-43838
• 4-01-00-00743 (Beilstein Handbook Reference)
• cis-1,3-DICHLOROPROPENE

• MDL： MFCD00062949
• Inchi： 1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1-
• InChI Key： UOORRWUZONOOLO-UPHRSURJSA-N
• SMILES： ClC/C=C\Cl
• BRN： 1719557

Computed Properties

• Exact Mass: 109.96900
• Monoisotopic Mass: 109.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 31.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• XLogP3: 1.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.225 g/mL at 25 °C(lit.)
• Boiling Point: 104 °C(lit.)
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: n20/D 1.4675(lit.)
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, aluminium and its alloys, active metals, halogens, some metal salts. May be light sensitive.
• PSA: 0.00000
• LogP: 1.97770
• Merck: 3075
• Color/Form: 2000 μg/mL in methanol
• Solubility: Not determined

cis-1,3-DICHLOROPROPENE Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H301-H311-H331-H370-H412
• Warning Statement： P210-P260-P273-P280-P301 + P310-P311
• Hazardous Material transportation number：UN 2047
• WGK Germany：3
• Hazard Category Code： 10-20-24/25-36/37/38-43-50/53-65
• Safety Instruction： S36/37-S45-S60-S61
• RTECS：UC8325000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21; R25; R36/37/38; R43; R50/53
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on cis-1,3-DICHLOROPROPENE

Comprehensive Overview of cis-1,3-Dichloropropene (CAS No. 10061-01-5): Properties, Applications, and Environmental Impact

cis-1,3-Dichloropropene (CAS No. 10061-01-5) is a chlorinated organic compound widely recognized for its industrial and agricultural applications. This chlorinated hydrocarbon is a key intermediate in chemical synthesis and has garnered attention due to its unique molecular structure and functional versatility. With the increasing demand for sustainable solutions, researchers are exploring its potential in green chemistry and biodegradable alternatives, aligning with global trends toward eco-friendly practices.

The compound's cis-isomer configuration distinguishes it from its trans-1,3-dichloropropene counterpart, influencing its reactivity and physical properties. Users frequently search for "cis-1,3-dichloropropene vs. trans isomer" to understand their differences, highlighting the importance of stereochemistry in industrial applications. Its volatility and solubility characteristics make it suitable for formulations requiring precise control, such as in polymer production and specialty solvents.

Recent studies have investigated cis-1,3-dichloropropene's role in soil remediation, addressing queries like "how does cis-1,3-dichloropropene degrade in the environment?" This aligns with public interest in environmental persistence and ecotoxicology. Regulatory frameworks, such as those by the EPA and REACH, emphasize its safe handling, sparking searches for "cis-1,3-dichloropropene safety guidelines." Innovations in closed-loop systems aim to minimize emissions, reflecting industry shifts toward circular economy principles.

From a technical perspective, 10061-01-5 exhibits a boiling point of ~104°C and a density of 1.22 g/cm³, critical for process optimization. Analytical methods like GC-MS and HPLC are commonly employed for its detection, as queried in "how to analyze cis-1,3-dichloropropene in lab samples?" Its electrophilic properties facilitate reactions in organic synthesis, particularly in constructing heterocyclic compounds—a topic trending in academic forums.

Market trends indicate growing interest in high-purity cis-1,3-dichloropropene for pharmaceutical intermediates, driven by searches for "CAS 10061-01-5 suppliers." Meanwhile, debates on bio-based replacements for chlorinated compounds underscore the need for balanced risk-benefit assessments. Future research may focus on catalytic reduction techniques to enhance its sustainability profile, answering queries like "can cis-1,3-dichloropropene be synthesized sustainably?"

In summary, cis-1,3-Dichloropropene remains a compound of significant industrial relevance, with evolving applications shaped by environmental and technological advancements. Its study bridges gaps between chemical engineering, environmental science, and material innovation, making it a focal point for interdisciplinary research.